Cas no 13329-71-0 (1-Octadecanamine,N-(1-methylethyl)-)
13329-71-0 structure
Product Name:1-Octadecanamine,N-(1-methylethyl)-
1-Octadecanamine,N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanamine,N-(1-methylethyl)-
- N-isopropyloctadecan-1-amine
- N-propan-2-yloctadecan-1-amine
- 1-Octadecanamine,N-(1-methylethyl)
- EINECS 236-378-0
- Isopropyloctadecylamine
- N-(1-Methylethyl)-1-octadecanamine
- N-Isopropyloctadecylamine
- octadecyl(propan-2-yl)amine
- OCTADECYLAMINE,N-ISOPROPYL
- 1-OctadecanaMine, N-(1-Methylethyl)-
- OCTADECYLAMINE, N-ISOPROPYL-
- SCHEMBL1026323
- DTXSID7065415
- AKOS005137987
- NS00024276
- 13329-71-0
-
- Inchi: 1S/C21H45N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-21(2)3/h21-22H,4-20H2,1-3H3
- InChI Key: WHFZOMWNDCWQRF-UHFFFAOYSA-N
- SMILES: N(C(C)C)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 311.35500
- Monoisotopic Mass: 311.3552
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 18
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- XLogP3: 9.4
Experimental Properties
- Density: 0.8277 (estimate)
- Melting Point: 31°C (estimate)
- Boiling Point: 371.61°C (estimate)
- Flash Point: 162.9°C
- Refractive Index: 1.4560 (estimate)
- PSA: 12.03000
- LogP: 7.63680
1-Octadecanamine,N-(1-methylethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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